Cas no 146537-07-7 (Methanesulfonamide,N-[[1-[[2-(diethylamino)ethyl]amino]-9-oxo-9H-thioxanthen-4-yl]methyl]-)

• Product name: Methanesulfonamide,N-[[1-[[2-(diethylamino)ethyl]amino]-9-oxo-9H-thioxanthen-4-yl]methyl]-
• CAS No: 146537-07-7
• MF: C₂₁H₂₇N₃O₃S₂
• MW: 433.58738
• CID: 144024
• PubChem ID: 3035776

Methanesulfonamide,N-[[1-[[2-(diethylamino)ethyl]amino]-9-oxo-9H-thioxanthen-4-yl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Methanesulfonamide,N-[[1-[[2-(diethylamino)ethyl]amino]-9-oxo-9H-thioxanthen-4-yl]methyl]-
• N-[[1-[2-(diethylamino)ethylamino]-9-oxothioxanthen-4-yl]methyl]methanesulfonamide
• 1-[2-(Diethylamino)ethylamino]-4-(methanesulfonamidomethyl)thioxanthen-9-one
• N-[(1-{[2-(diethylamino)ethyl]amino}-9-oxo-9H-thioxanthen-4-yl)methyl]methanesulfonamide
• SR-233377
• SW-33377
• Win-33377
• 146537-07-7
• Win 33377
• SR 233377
• win33377
• N-(((1-(2-(Diethylamino)ethyl)amino)-9-oxo-9H-thioxanthen-4-yl)methyl)methanesulfonamide
• Methanesulfonamide, N-((1-((2-(diethylamino)ethyl)amino)-9-oxo-9H-thioxanthen-4-yl)methyl)-
• DTXSID30163394
• Q27253550
• SW 33377
• Win 033377
• UNII-21E5KLJ2ZB
• BDBM50214148
• 21E5KLJ2ZB
• CHEMBL283395
• SCHEMBL676607

• Inchi： InChI=1S/C21H27N3O3S2/c1-4-24(5-2)13-12-22-17-11-10-15(14-23-29(3,26)27)21-19(17)20(25)16-8-6-7-9-18(16)28-21/h6-11,22-23H,4-5,12-14H2,1-3H3
• InChI Key： NAMOLZVVTPNNTE-UHFFFAOYSA-N
• SMILES： C(N(CC)CCNC1C2=C(SC3C(C2=O)=CC=CC=3)C(CNS(C)(=O)=O)=CC=1)C

Computed Properties

• Exact Mass: 433.14961
• Monoisotopic Mass: 433.14938408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 648
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 112Ų

Experimental Properties

• PSA: 78.51